Cas no 68140-45-4 (2,2',2''-nitrilotrisethyl tri(dihydrogenphosphate))

• Product Name: 2,2',2''-nitrilotrisethyl tri(dihydrogenphosphate)
• CAS No: 68140-45-4
• MF: C₆H₁₈NO₁₂P₃
• MW: 389.127905368805
• CID: 969093
• PubChem ID: 62246
• Update Time: 2025-04-19

2,2',2''-nitrilotrisethyl tri(dihydrogenphosphate) Chemical and Physical Properties

Names and Identifiers

• 2,2',2''-nitrilotrisethyl tri(dihydrogenphosphate)
• 2-[bis(2-phosphonooxyethyl)amino]ethyl dihydrogen phosphate
• Ethanol, 2,2',2''-nitrilotris-, 1,1',1''-tris(dihydrogen phosphate)
• Ethanol, 2,2',2''-nitrilotris-, tris(dihydrogen phosphate) (ester)
• nitrilotriethane-2,1-diyl tris[dihydrogen (phosphate)]
• Nitrilotris(ethyl phosphate)
• Triethanolamine tris(dihydrogen phosphate)
• Triethanolamine, triphosphate ester
• 2,2',2''-nitrilotris-ethano tris(dihydrogen phosphate) (ester)
• WAHIB S
• SCHEMBL946310
• 36YHT392ID
• UNII-36YHT392ID
• 68140-45-4
• DTXSID6029410
• Triethanolamine tris(dihydrogen phosphate) sodium salt
• Q27256599
• NS00090322
• EINECS 268-796-4
• Nitrilotris(ethane-2,1-diyl) tris(dihydrogen phosphate)
• UITHHINVTNPXDF-UHFFFAOYSA-N

• Inchi： 1S/C6H18NO12P3/c8-20(9,10)17-4-1-7(2-5-18-21(11,12)13)3-6-19-22(14,15)16/h1-6H2,(H2,8,9,10)(H2,11,12,13)(H2,14,15,16)
• InChI Key： UITHHINVTNPXDF-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OCCN(CCOP(=O)(O)O)CCOP(=O)(O)O

Computed Properties

• Exact Mass: 389.00424
• Monoisotopic Mass: 389.00418600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.4
• Topological Polar Surface Area: 204Ų

Experimental Properties

• PSA: 203.52